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Compound of Interest

Compound Name: Tristearin-d9

Cat. No.: B1456414

Note: Specific safety data for Tristearin-d9 is not readily available. The following guidance is
based on the safety data for its non-deuterated counterpart, Tristearin. The chemical properties
of deuterated and non-deuterated compounds are very similar; however, it is recommended to
handle deuterated compounds in a dry atmosphere to prevent hydrogen-deuterium exchange,
which can affect the isotopic purity.[1]

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Tristearin-d9. Adherence to these procedures is
essential for ensuring laboratory safety and maintaining the integrity of the compound.

Quantitative Data Summary

The following table summarizes the key quantitative safety and physical property data for
Tristearin, which should be considered as indicative for Tristearin-d9.
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Property Value Source
Molecular Formula Cs7H11006 [2]
Molecular Weight 891.48 g/mol [3]
Appearance White powder or solid [2][41[5]
Melting Point 54 - 72.5 °C (polymorphs) [5]
Boiling Point 260 °C [6]
Insoluble in water. Soluble in
Solubility benzene, chloroform, and hot [415]
ethanol.
Density 0.862 g/cm?3 (80 °C) [5]
Flash Point Not available [6][7]
Autoignition Temperature Not available [61[7]

Personal Protective Equipment (PPE) and Safe
Handling Protocols

Strict adherence to the following personal protective equipment and handling protocols is

mandatory to minimize exposure and ensure a safe laboratory environment.

Required Personal Protective Equipment
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Protection Type

Required PPE

Specifications and
Standards

Eye and Face Protection

Chemical safety goggles or a

face shield.

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166.[6][7]

Skin Protection

Appropriate protective gloves
and a lab coat or protective

clothing.

Wear gloves that prevent skin
exposure. The selected
protective gloves have to
satisfy the specifications of EU
Directive 89/686/EEC and the
standard EN 374 derived from
it.[6][7]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Required when exposure limits
may be exceeded, if irritation is
experienced, or if generating
dust.[6][7]

Operational Procedures for Safe Handling

1.

Engineering Controls:

Ventilation: Always handle Tristearin-d9 in a well-ventilated area. Use a local exhaust

ventilation system or a chemical fume hood to keep airborne concentrations low, especially

when generating dust.[7]

. Handling Protocol:

Avoid Dust Formation: Minimize the generation and accumulation of dust.[7]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat,

drink, or smoke in areas where the chemical is used.[7]

Avoid Contact: Avoid contact with eyes, skin, and clothing.[7]
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Inert Atmosphere: For procedures where maintaining isotopic purity is critical, handle the
compound under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent hydrogen-
deuterium exchange.[1]

. Storage:

Container: Keep the container tightly closed.[7]

Conditions: Store in a cool, dry, and well-ventilated area.[7] Store away from incompatible
materials such as oxidizing agents.[8]

Moisture Protection: Due to the hygroscopic nature of many deuterated compounds, take
extra precautions to protect from moisture during storage.[1]

Disposal Plan

Waste Disposal: Dispose of waste material in accordance with local, state, and federal
guidelines. Place the material into a suitable clean, dry, closed container for disposal.[7]

Environmental Precautions: Prevent the product from entering drains.[8]

Emergency Procedures

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.[7]

Skin Contact: Flush skin with plenty of soap and water. Get medical aid if irritation develops
or persists.[7]

Inhalation: Remove from exposure and move to fresh air immediately. If coughing or other
symptoms appear, get medical aid.[7]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Get medical aid.[7]

Fire Fighting Measures:
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» Extinguishing Media: Use an extinguishing agent most appropriate for the surrounding fire,
such as dry chemical, foam, water spray, or carbon dioxide.[7][8]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[7]

e Hazardous Combustion Products: Hazardous decomposition products formed under fire
conditions include carbon oxides.

Accidental Release Measures:

o Personal Precautions: Use proper personal protective equipment as indicated in the PPE
section.[7]

o Spill Cleanup: Sweep up or absorb the material, then place it into a suitable clean, dry,
closed container for disposal. Avoid generating dusty conditions.[7]

Safe Handling Workflow

The following diagram illustrates the procedural workflow for the safe handling of Tristearin-d9,
from receiving the compound to its final disposal.
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Receiving and Storage
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Caption: Workflow for the safe handling of Tristearin-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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